2-[(Butylsulfanyl)methyl]-5,6-dihydrospiro(benzo[h]quinazoline-5,1'-cyclopentane)-4(3H)-one
2-[(Butylsulfanyl)methyl]-5,6-dihydrospiro(benzo[h]quinazoline-5,1'-cyclopentane)-4(3H)-one
Brand Name:
Vulcanchem
CAS No.:
330454-27-8
VCID:
VC0414558
InChI:
InChI=1S/C21H26N2OS/c1-2-3-12-25-14-17-22-19-16-9-5-4-8-15(16)13-21(10-6-7-11-21)18(19)20(24)23-17/h4-5,8-9H,2-3,6-7,10-14H2,1H3,(H,22,23,24)
SMILES:
CCCCSCC1=NC(=O)C2=C(N1)C3=CC=CC=C3CC24CCCC4
Molecular Formula:
C21H26N2OS
Molecular Weight:
354.5g/mol
2-[(Butylsulfanyl)methyl]-5,6-dihydrospiro(benzo[h]quinazoline-5,1'-cyclopentane)-4(3H)-one
CAS No.: 330454-27-8
Main Products
VCID: VC0414558
Molecular Formula: C21H26N2OS
Molecular Weight: 354.5g/mol
![2-[(Butylsulfanyl)methyl]-5,6-dihydrospiro(benzo[h]quinazoline-5,1'-cyclopentane)-4(3H)-one - 330454-27-8](/images/no_structure.jpg)
| CAS No. | 330454-27-8 |
|---|---|
| Product Name | 2-[(Butylsulfanyl)methyl]-5,6-dihydrospiro(benzo[h]quinazoline-5,1'-cyclopentane)-4(3H)-one |
| Molecular Formula | C21H26N2OS |
| Molecular Weight | 354.5g/mol |
| IUPAC Name | 2-(butylsulfanylmethyl)spiro[1,6-dihydrobenzo[h]quinazoline-5,1'-cyclopentane]-4-one |
| Standard InChI | InChI=1S/C21H26N2OS/c1-2-3-12-25-14-17-22-19-16-9-5-4-8-15(16)13-21(10-6-7-11-21)18(19)20(24)23-17/h4-5,8-9H,2-3,6-7,10-14H2,1H3,(H,22,23,24) |
| Standard InChIKey | LDHQDFOGNADUKO-UHFFFAOYSA-N |
| Isomeric SMILES | CCCCSCC1=NC(=O)C2=C(N1)C3=CC=CC=C3CC24CCCC4 |
| SMILES | CCCCSCC1=NC(=O)C2=C(N1)C3=CC=CC=C3CC24CCCC4 |
| Canonical SMILES | CCCCSCC1=NC(=O)C2=C(N1)C3=CC=CC=C3CC24CCCC4 |
| PubChem Compound | 1609080 |
| Last Modified | Nov 09 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume